![molecular formula C22H25N3O3 B2988577 1-(3,5-Dimethylphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione CAS No. 1008695-30-4](/img/structure/B2988577.png)
1-(3,5-Dimethylphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,5-Dimethylphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione, also known as MPD, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Reactions
- Reactions with Amines : A study demonstrates how 6,8-Dimethylpyrimido[4,5-c]pyridazine-5,7(6H,8H)-dione reacts with ammonia or primary amines, including morpholine, in the presence of an oxidant to yield 4-amino derivatives (A. Gulevskaya et al., 1999).
- Synthesis of Pyridine-Pyrimidines : Efficient synthesis of pyridine-pyrimidines, including those with morpholine, is reported using a novel catalytic method (Fahime Rahmani et al., 2018).
- Formation of Bisamides : Another research focuses on the reaction of pyrrolidine, morpholine, and piperidine with certain compounds to form deeply colored bisamides (H. Junek et al., 1982).
Bioimaging and Biomedical Applications
- Bioimaging Properties : A study explores the impact of different ligands, including morpholine, on the bioimaging properties of Rhenium(I) tricarbonyl complexes. This research is significant for developing new cellular biomarkers (A. Carreño et al., 2017).
Polymer and Material Science
- Synthesis of Luminescent Polymers : Research on the synthesis of polymers containing the pyrrolo[3,4-c]pyrrole-1,4-dione unit, relevant for creating materials with unique optical properties, is noteworthy. The study includes details on the properties and applications of these polymers (Kai A. I. Zhang & B. Tieke, 2008).
Other Applications
- Pesticidal Activity : A study discusses the synthesis of pyridine derivatives, including morpholine, for potential use as insecticides (E. A. Bakhite et al., 2014).
properties
IUPAC Name |
1-(3,5-dimethylphenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3/c1-15-11-16(2)13-19(12-15)25-21(26)14-20(22(25)27)23-17-3-5-18(6-4-17)24-7-9-28-10-8-24/h3-6,11-13,20,23H,7-10,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQXDSSGTXQVDLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=O)CC(C2=O)NC3=CC=C(C=C3)N4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.